Cas no 1804636-15-4 (Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804636-15-4
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837506
• Update Time: 2025-10-28

Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H6F4INO3/c1-17-8(16)4-2-6(14)15-7(5(4)3-10)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： IFASUVYXIQATEF-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(CF)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Analysis of Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804636-15-4)

The compound Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804636-15-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and sustainable agriculture, where tailor-made chemicals are essential. The compound's CAS No. 1804636-15-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the presence of both iodo and trifluoromethoxy groups in Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, a topic widely discussed in organic chemistry forums and research publications. The compound’s methyl ester functionality further allows for straightforward derivatization, catering to the needs of medicinal chemists optimizing lead compounds.

Another hotspot in the scientific community is the exploration of halogenated pyridines for their role in catalysis and material science. The iodo substituent in CAS No. 1804636-15-4 enables its use in photoactive materials or as a precursor for ligand design in transition metal catalysis. Such applications are frequently queried in AI-driven literature searches, highlighting the compound’s interdisciplinary appeal.

Quality control and scalability are critical concerns for industrial applications of Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to ensure purity, a topic often raised in GMP compliance discussions. Suppliers and manufacturers must address these queries transparently to meet the standards of pharmaceutical-grade intermediates.

Environmental and regulatory considerations also play a role in the compound’s adoption. The trifluoromethoxy group, while beneficial for activity, requires careful handling to align with green chemistry principles. This aspect resonates with searches related to sustainable synthesis and eco-friendly reagents, emphasizing the need for balanced innovation.

In summary, Methyl 3-(fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804636-15-4) exemplifies the convergence of structural diversity and functional utility in modern chemistry. Its applications span drug discovery, agrochemical development, and advanced materials, making it a subject of enduring interest across scientific and industrial domains.